Cas no 6678-15-5 (Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-[(1-oxoheptyl)oxy]-, (11b)- (9CI))
6678-15-5 structure
Product Name:Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-[(1-oxoheptyl)oxy]-, (11b)- (9CI)
CAS No:6678-15-5
MF:C28H42O6
MW:474.629489421844
CID:507971
PubChem ID:111230
Update Time:2025-04-19
Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-[(1-oxoheptyl)oxy]-, (11b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-[(1-oxoheptyl)oxy]-, (11b)- (9CI)
- 11beta,17,21-trihydroxypregn-4-ene-3,20-dione 21-heptanoate
- (11beta)-11,17-dihydroxy-3,20-dioxopregn-4-en-21-yl heptanoate
- NS00047122
- DTXSID80985346
- 11,17-Dihydroxy-3,20-dioxopregn-4-en-21-yl heptanoate
- 6678-15-5
- EINECS 229-718-4
-
- Inchi: 1S/C28H42O6/c1-4-5-6-7-8-24(32)34-17-23(31)28(33)14-12-21-20-10-9-18-15-19(29)11-13-26(18,2)25(20)22(30)16-27(21,28)3/h15,20-22,25,30,33H,4-14,16-17H2,1-3H3/t20-,21-,22-,25+,26-,27-,28-/m0/s1
- InChI Key: QITCVLFQEFWECI-SLPNHVECSA-N
- SMILES: O[C@]1(C(COC(CCCCCC)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O
Computed Properties
- Exact Mass: 474.29826
- Monoisotopic Mass: 474.29813906g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 863
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 100.9
Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-[(1-oxoheptyl)oxy]-, (11b)- (9CI) Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
6678-15-5 (Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-[(1-oxoheptyl)oxy]-, (11b)- (9CI)) Related Products
- 2203-97-6(Hydrocortisone hemisuccinate)
- 1107-99-9(Prednisolone Pivalate)
- 86401-95-8(6a-Methyl Prednisolone Aceponate)
- 125-10-0(Prednisone Acetate)
- 808-48-0(Desoxycorticosterone pivalate)
- 50-04-4(Cortisone acetate)
- 52-21-1(prednisolone acetate)
- 1106-03-2(Meprednisone Acetate)
- 630-56-8(Hydroxyprogesterone caproate)
- 50-03-3(Hydrocortisone acetate)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent